Cas no 941945-47-7 (N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 941945-47-7
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5501413
• Update Time: 2025-10-19

N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C17H23N3O3/c1-4-18-15(21)16(22)19-13-8-7-12-6-5-9-20(14(12)10-13)17(23)11(2)3/h7-8,10-11H,4-6,9H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： BLTQOFLXKVTVIO-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Additional information on N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

Introduction to N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 941945-47-7)

N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This heterocyclic diamide belongs to the tetrahydroquinoline family, a class of compounds known for their diverse pharmacological properties. With a CAS number of 941945-47-7, this compound has been extensively studied for its applications in drug discovery and development.

The molecular structure of N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide consists of a tetrahydroquinoline core linked to an amide group. The presence of multiple functional groups, including an ethyl group and a butyl group derived from 2-methylpropanoyl, contributes to its intricate reactivity and binding capabilities. This structural complexity makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The tetrahydroquinoline scaffold has been particularly investigated for its potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The amide functionalities in N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide provide multiple interaction points with biological targets, making it an attractive molecule for drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that tetrahydroquinoline derivatives can modulate the activity of enzymes such as kinases and proteases. The specific arrangement of atoms in N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide may allow it to bind tightly to these targets, thereby inhibiting their function and potentially alleviating disease symptoms.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide with greater accuracy. These simulations have helped identify key interactions between the compound and biological targets, providing valuable insights for drug optimization. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield. These synthetic methodologies are critical for ensuring that subsequent biological evaluations are conducted on material that accurately represents the intended molecular structure.

Biological assays have begun to reveal the potential therapeutic applications of N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide. Preliminary studies suggest that this compound exhibits antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial strains. Additionally, its ability to interact with cellular pathways associated with inflammation and oxidative stress positions it as a promising candidate for addressing chronic inflammatory diseases.

The development of novel drug candidates is often hampered by challenges such as poor solubility and bioavailability. However,N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide has shown promise in overcoming these issues through structural modifications aimed at improving pharmacokinetic properties. By fine-tuning the molecular structure, researchers can enhance the compound's solubility and permeability across biological membranes.

As our understanding of disease mechanisms continues to evolve,N-ethyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide represents one of many innovative compounds that could play a crucial role in future therapies. Its unique combination of structural features and biological activities makes it a valuable asset in the ongoing quest to develop safer and more effective treatments for human diseases.